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Compound of Interest

Compound Name: Nitro-coronene

Cat. No.: B15494510 Get Quote

Disclaimer: Specific safety data for Nitro-coronene is not readily available. The following

guidance is a conservative synthesis of information for the parent compound, coronene, and

related nitro-aromatic compounds. Researchers must conduct a thorough risk assessment

before handling this chemical and consult their institution's safety office.

Nitro-coronene, a derivative of the polycyclic aromatic hydrocarbon (PAH) coronene, requires

stringent safety measures due to the combined potential hazards of PAHs and nitro-aromatic

compounds. This guide provides essential safety and logistical information for its handling and

disposal.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure. Based on the hazards of

similar compounds, the following levels of protection are recommended.

Table 1: Recommended Personal Protective Equipment for Handling Nitro-coronene
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Protection Level Equipment When to Use

Level C

- Full-face or half-mask air-

purifying respirator with

appropriate cartridges for

organic vapors and

particulates. - Chemical-

resistant clothing (e.g., hooded

two-piece splash suit or

disposable coveralls). - Double

gloves (inner and outer

chemical-resistant). -

Chemical-resistant boots with

steel toe and shank.

For handling small quantities in

a well-ventilated area or a

certified chemical fume hood

where the concentration of

airborne substances is known

and low.[1][2]

Level B

- Positive-pressure, full-

facepiece self-contained

breathing apparatus (SCBA) or

a positive-pressure supplied-

air respirator with escape

SCBA. - Hooded chemical-

resistant clothing. - Inner and

outer chemical-resistant

gloves. - Chemical-resistant

boots.

When the potential for

respiratory exposure is high or

unknown, but a high level of

skin protection is not required.

[2]

Level A

- Positive-pressure, full-

facepiece SCBA or supplied-

air respirator with escape

SCBA. - Fully encapsulating

chemical-protective suit. -

Inner and outer chemical-

resistant gloves. - Chemical-

resistant boots.

In situations with the highest

risk of exposure to skin, eyes,

and respiratory system, such

as a large spill or uncontrolled

release.[1][2]

Glove Selection:
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Due to the lack of specific breakthrough time data for Nitro-coronene, it is recommended to

use double gloving with two different types of chemical-resistant gloves. Nitrile gloves can be

used as an inner layer, with a more robust glove such as neoprene or Viton as the outer layer.

[3] Gloves should be inspected before each use and changed immediately upon any sign of

contamination or degradation.

Handling Procedures
All handling of Nitro-coronene should be conducted in a certified chemical fume hood to

minimize inhalation exposure.

Operational Workflow for Handling Nitro-coronene

Preparation
- Assemble all necessary equipment and PPE.

- Ensure fume hood is operational.

Handling
- Weigh and transfer Nitro-coronene in fume hood.

- Keep container tightly closed when not in use.

Proceed with caution

Post-Handling
- Decontaminate work surfaces.

- Remove PPE in the correct order.

After completion

Waste Disposal
- Segregate waste into appropriate containers.

- Label waste containers clearly.

Properly segregate

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of Nitro-coronene.

Key Handling Practices:
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Ventilation: Always handle Nitro-coronene in a properly functioning chemical fume hood.[4]

Avoid Dust Generation: Minimize the creation of dust when handling the solid form.

Personal Hygiene: Wash hands thoroughly after handling, even if gloves were worn.[4] Do

not eat, drink, or smoke in the laboratory.[5]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible.[4]

First Aid Measures
In case of exposure, immediate action is crucial.

Table 2: First Aid Procedures for Nitro-coronene Exposure

Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[4]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.[4]

Seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[4] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water.[4] Seek

immediate medical attention.
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Disposal Plan
Waste containing Nitro-coronene must be treated as hazardous waste.

Waste Disposal Workflow

Waste Generation
- Contaminated PPE
- Residual chemical

- Contaminated labware

Segregation
- Separate solid and liquid waste.

- Use designated, labeled hazardous waste containers.

Immediate

Storage
- Store in a cool, dry, well-ventilated area.

- Keep containers tightly closed.

Securely

Disposal
- Arrange for pickup by certified hazardous waste disposal service.

- Follow all institutional, local, and national regulations.

Scheduled

Click to download full resolution via product page

Caption: A step-by-step process for the safe disposal of Nitro-coronene waste.

Disposal Guidelines:

Containerization: Use approved, sealed, and clearly labeled containers for all Nitro-
coronene waste.

Regulations: Dispose of waste in accordance with all applicable federal, state, and local

regulations.[4] Contact your institution's environmental health and safety department for

specific guidance.
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Spill Cleanup: In the event of a spill, absorb the material with an inert absorbent (e.g.,

vermiculite, dry sand) and place it in a sealed container for disposal.[6] Dampen solid spills

with a suitable solvent like acetone to prevent dust generation during cleanup.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15494510?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15494510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

